2-Methoxy-1-naphthoic acid
Overview
Description
2-Methoxy-1-naphthoic acid is a solid compound . It is the 3-methoxy derivative of 1-napthoic acid . It appears as a white to light yellow to light orange powder or crystalline .
Synthesis Analysis
This compound can be prepared from a Grignard reagent derived from 1-bromo-2-methoxynaphthalene .Chemical Reactions Analysis
This compound undergoes Birch reduction to afford 2-methoxy-1,4,5,8-tetrahydro-1-naphthoic acid .Physical and Chemical Properties Analysis
This compound has a molecular weight of 202.21 . It is a solid at 20 degrees Celsius . The melting point is between 177-180 degrees Celsius .Scientific Research Applications
Nucleophilic Aromatic Substitution
2-Methoxy-1-naphthoic acid is involved in nucleophilic aromatic substitution reactions. A study demonstrated that substitution of an ortho-fluoro or methoxy group in naphthoic acids, including this compound, can occur efficiently without the need for a metal catalyst or protecting the carboxyl group. This process is significant for producing substituted naphthoic acids, suggesting its utility in synthetic organic chemistry (Aissaoui et al., 2012).
Birch Reduction Process
In another application, the Birch reduction of 2-methoxy-1-naphthoic acids is reported. This reduction process, involving sodium in liquid ammonia, leads to the formation of certain dihydro compounds. This method is identified as a general synthesis approach for producing methyl 2-oxotetralin-1-carboxylates, highlighting its relevance in organic synthesis (Oommen, 1975).
Synthesis of Hydroxy-naphthoic Acids
The synthesis of hydroxy-naphthoic acids, closely related to this compound, is a significant area of study. For instance, a research focused on synthesizing 2-hydroxy-1-naphthoic acid from β-naphthol highlights the importance of this compound in the preparation of fine chemical intermediates. The study outlines the optimal conditions for the synthesis, achieving a product yield of 82.83% (Jiang Ting-shun, 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is a derivative of 1-napthoic acid .
Mode of Action
It is known that this compound can undergo Birch reduction to afford 2-methoxy-1,4,5,8-tetrahydro-1-naphthoic acid .
Biochemical Pathways
It is known that this compound can be used in the synthesis of chiral (methoxynaphthyl)oxazoline .
Biochemical Analysis
Biochemical Properties
2-Methoxy-1-naphthoic acid plays a significant role in biochemical reactions, particularly in the synthesis of chiral (methoxynaphthyl)oxazoline . It interacts with various enzymes and proteins, facilitating specific biochemical transformations. For instance, it can be synthesized from a Grignard reagent derived from 1-bromo-2-methoxynaphthalene . Additionally, this compound undergoes Birch reduction to afford 2-methoxy-1,4,5,8-tetrahydro-1-naphthoic acid
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions
Metabolic Pathways
This compound is involved in various metabolic pathways, including those related to the degradation of naphthalene derivatives . It interacts with enzymes and cofactors that facilitate its conversion into different metabolites. For instance, the compound undergoes Birch reduction to form 2-methoxy-1,4,5,8-tetrahydro-1-naphthoic acid
Properties
IUPAC Name |
2-methoxynaphthalene-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c1-15-10-7-6-8-4-2-3-5-9(8)11(10)12(13)14/h2-7H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSTYZAHQVPMQHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40241571 | |
Record name | 2-Methoxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40241571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
947-62-6 | |
Record name | 2-Methoxy-1-naphthalenecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=947-62-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxy-1-naphthoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000947626 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methoxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40241571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methoxy-1-naphthoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.208 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What happens when 2-Methoxy-1-naphthoic acid is treated with lithium in liquid ammonia, followed by the addition of methyl iodide?
A1: This reaction sequence results in the reductive methylation of this compound. The lithium in liquid ammonia acts as a reducing agent, generating a radical anion intermediate. This intermediate is then trapped by methyl iodide, leading to the formation of 2-methyl-1,2-dihydro-2-naphthoic acid as the major product. [] This method offers a way to selectively alkylate the naphthalene ring system while reducing the carboxylic acid function.
Q2: How does the presence of the methoxy group in this compound affect its Birch reduction compared to unsubstituted 2-naphthoic acid?
A2: The presence of the methoxy group in this compound significantly influences its Birch reduction pathway. [] While unsubstituted 2-naphthoic acid primarily undergoes reduction to yield the corresponding 1,4-dihydro derivative, this compound experiences a different outcome. The electron-donating nature of the methoxy group likely alters the electronic distribution within the naphthalene ring, influencing the regioselectivity of protonation during the reduction process. This leads to a significant amount of dialkylated product, a phenomenon not observed with the unsubstituted 2-naphthoic acid.
Q3: Can Tandem Mass Spectrometry coupled with Ion Mobility Spectrometry (TIMS-FT-ICR MS/MS) be used to analyze complex mixtures containing isomers like this compound?
A3: Yes, TIMS-FT-ICR MS/MS proves to be a powerful tool for analyzing complex mixtures, even when they contain isomers like this compound and 4-Methoxy-1-naphthoic acid. [] This technique separates ions based on their mass-to-charge ratio and their drift time through a gas-filled mobility cell, allowing for the differentiation of isomers that might otherwise be indistinguishable by mass spectrometry alone. This method, coupled with database searching based on ion mobility and MS/MS matching, helps identify potential structures even in complex mixtures like dissolved organic matter.
Q4: Can this compound be used as a starting material to synthesize other valuable compounds?
A4: Yes, this compound serves as a versatile starting material for synthesizing various organic compounds. [] For instance, upon treatment with sodium in liquid ammonia, it undergoes Birch reduction to form the corresponding 1,4-dihydro derivative. This dihydro compound can be further derivatized to yield methyl 2-oxotetralin-1-carboxylates, important intermediates in organic synthesis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.